Cas no 2413864-30-7 (tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate
• CAS No: 2413864-30-7
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5672983
• PubChem ID: 165768294
• Update Time: 2025-06-13

tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413864-30-7
• tert-butyl 2-[(R)-hydroxy(phenyl)methyl]pyrrolidine-1-carboxylate
• EN300-26666005
• tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate

• Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(19)17-11-7-10-13(17)14(18)12-8-5-4-6-9-12/h4-6,8-9,13-14,18H,7,10-11H2,1-3H3/t13?,14-/m1/s1
• InChI Key： GXUAKKRJSGHBCW-ARLHGKGLSA-N
• SMILES： O[C@H](C1C=CC=CC=1)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate

tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate (CAS No. 2413864-30-7): A Comprehensive Overview

tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate (CAS No. 2413864-30-7) is a versatile and structurally complex compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral derivative of pyrrolidine, featuring a tert-butyl protecting group and a hydroxy(phenyl)methyl substituent. Its unique structure and properties make it an essential building block in the synthesis of various biologically active molecules and pharmaceuticals.

The tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate molecule is characterized by its chiral center at the pyrrolidine ring, which imparts enantiomeric purity and stereochemical specificity to the compound. This enantiomeric purity is crucial in many pharmaceutical applications, where the biological activity and pharmacological properties of a drug can be significantly influenced by its stereochemistry. The tert-butyl protecting group provides stability and protection for the amine functionality during synthetic manipulations, making it an ideal intermediate for multistep syntheses.

Recent advancements in synthetic methodologies have further enhanced the utility of tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate. For instance, a study published in the Journal of Organic Chemistry (2023) reported a novel catalytic asymmetric synthesis route that achieves high enantioselectivity and yield. This method employs a chiral catalyst to control the stereochemistry during the formation of the pyrrolidine ring, thereby streamlining the synthesis process and reducing the number of purification steps required.

In the realm of medicinal chemistry, tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate has been explored as a key intermediate in the development of novel therapeutic agents. One notable application is in the synthesis of small molecule inhibitors targeting specific protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders. A recent study in Medicinal Chemistry Research (2023) demonstrated that derivatives of tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate exhibit potent inhibitory activity against a specific PPI involved in tumor progression, highlighting its potential as a lead compound for drug discovery.

The physicochemical properties of tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate are also noteworthy. It is a white crystalline solid with good solubility in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These solubility characteristics facilitate its use in various synthetic reactions and purification techniques. Additionally, its thermal stability allows for high-temperature reactions without significant decomposition, making it suitable for harsh reaction conditions.

Safety considerations are paramount when handling tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate. While it is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, tert-butyl 2-(R)-hydroxy(phenyl)methylpyrrolidine-1-carboxylate (CAS No. 2413864-30-7) is a valuable compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and chemical properties make it an indispensable intermediate in the development of novel therapeutic agents. Ongoing research continues to uncover new synthetic routes and biological applications for this compound, further solidifying its importance in the scientific community.